N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)isobutyramide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-2-methylpropanamide
• InChI: InChI=1S/C18H22N2O2/c1-13(2)18(21)19-12-16(17-8-5-11-22-17)20-10-9-14-6-3-4-7-15(14)20/h3-8,11,13,16H,9-10,12H2,1-2H3,(H,19,21)
• InChI Key: CWWKXLHANDQMPW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NCC(C1=CC=CO1)N2CCC3=CC=CC=C32
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)isobutyramide is a chemical compound that has been studied for its potential applications in scientific research. This compound belongs to a class of chemicals known as indole derivatives, which have been found to have a variety of biological activities. In

Scientific Research Applications

• Crystal Structure and Molecular Docking Studies : A compound similar to N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)isobutyramide, namely 1-Ethyl-2′-(furan-2-carbonyl)-1′-(furan-2-yl)-1′,2′,5′,6′,7′,7a′-hexahydrospiro[indoline-3,3′-pyrrolizin]-2-one, was studied for its crystal structure and potential anti-mycobacterial, anti-microbial, and anti-cancer activities through molecular docking studies. This research highlights the compound's promise in therapeutic applications, particularly in combating tuberculosis, bacterial infections, and certain cancers (Nishtala & Basavoju, 2018).

• Potential Antibacterial, Antifungal, and Anti-tubercular Agents : Another study focused on derivatives of indolin-2-one, which include structures similar to N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)isobutyramide, demonstrating significant antibacterial, antifungal, and anti-tubercular properties. This indicates the compound's potential in developing new antibiotics and treatments for tuberculosis (Akhaja & Raval, 2012).

• Synthesis and Evaluation of Local Anesthetic Activity : A related study examined N-[2-(alkylamino)ethyl]benzotriazol-X-yl isobutyramides, which share a structural similarity with the compound . This research provided insights into the synthesis of these compounds and their potential as local anesthetics, indicating possible applications in pain management and surgery (Caliendo et al., 1996).

• Photophysical Properties for Metal Ion Sensors : The study of 2-(Alkylamino)-3-aryl-6,7-dihydrobenzofuran-4(5H)-ones, which are structurally related to N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)isobutyramide, revealed their utility in detecting metal ions like aluminum. This suggests potential applications in environmental monitoring and analytical chemistry (Kumar et al., 2015).

• Anticancer Activities as EGFR Inhibitors : N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives, which are structurally related, have been synthesized and evaluated as potential anticancer agents targeting the epidermal growth factor receptor (EGFR). Some of these compounds showed potent anticancer activities, indicating the potential of N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)isobutyramide in cancer treatment (Lan et al., 2017).